Cas no 98510-20-4 (1,3,5-O-Methylidyne-myo-inositol)

• Product Name: 1,3,5-O-Methylidyne-myo-inositol
• CAS No: 98510-20-4
• MF: C₇H₁₀O₆
• MW: 190.150702953339
• MDL: MFCD00134292
• CID: 801882
• PubChem ID: 57652095
• Update Time: 2025-04-19

1,3,5-O-Methylidyne-myo-inositol Chemical and Physical Properties

Names and Identifiers

• myo-Inositol,1,3,5-O-methylidyne-
• 1,3,5-O-Methylidyne-Myo-Inositol
• 1,​3,​5-​O-​Methylidyne-​myo-​inositol
• 1,?3,?5-?O-?Methylid
• myo-Inositol monoorthoformate
• SCHEMBL18968048
• SCHEMBL13580053
• AKOS015913566
• AKOS037502899
• SCHEMBL9814372
• 1,3,5-O-Methylidyne-myo-inositol, >=99.0% (HPLC)
• 1,?3,?5-?O-?Methylidyne-?myo-?inositol
• AKOS030488877
• SCHEMBL13580051
• SCHEMBL13580682
• SCHEMBL13580677
• 2,4,10-trioxatricyclo[3.3.1.13,7]decane-6,8,9-triol
• W-204174
• Oprea1_110970
• SCHEMBL15807480
• FT-0642371
• F88279
• 2,4,10-trioxatricyclo[3.3.1.1?,?]decane-6,8,9-triol
• 98510-20-4
• SCHEMBL21510432
• DTXSID60361442
• 2,4,10-Trioxatricyclo[3.3.1.13,7]decane, myo-Inositol deriv.; myo-Inositol-1,3,5-orthoformate; myo-Inositol Monoorthoformate
• (6R,8R)-2,4,10-trioxatricyclo[3.3.1.1~3,7~]decane-6,8,9-triol
• WJJFNSGWGPSKAO-UHFFFAOYSA-N
• SCHEMBL25974182
• 2,4,10-TRIOXATRICYCLO[3.3.1.1(3),?]DECANE-6,8,9-TRIOL
• DB-057731
• STL552711
• 1,3,5-O-Methylidyne-myo-inositol

• MDL： MFCD00134292
• Inchi： 1S/C7H10O6/c8-1-4-2(9)6-3(10)5(1)12-7(11-4)13-6/h1-10H
• InChI Key： WJJFNSGWGPSKAO-UHFFFAOYSA-N
• SMILES： O1C2OC3C(C(C(C1C3O)O)O2)O

Computed Properties

• Exact Mass: 190.048
• Monoisotopic Mass: 190.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.3
• Topological Polar Surface Area: 88.4A^2

Experimental Properties

• Color/Form: crystal
• Density: 1.8±0.1 g/cm3
• Melting Point: 260 °C (dec.) (lit.)
  ≥270 °C (dec.)
• Boiling Point: 489.7±45.0 °C at 760 mmHg
• Flash Point: 249.9±28.7 °C
• Refractive Index: 1.654
• Solubility: Not determined
• Vapor Pressure: 0.0±2.8 mmHg at 25°C

1,3,5-O-Methylidyne-myo-inositol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ortho esters